Cas no 204136-88-9 (4-Oxocyclohexanecarboxamide)

• Product Name: 4-Oxocyclohexanecarboxamide
• CAS No: 204136-88-9
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD11113218
• CID: 241310
• PubChem ID: 20782497
• Update Time: 2025-05-19

4-Oxocyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Oxocyclohexanecarboxamide
• 4-oxocyclohexane-1-carboxamide
• Cyclohexanecarboxamide,4-oxo-
• Cyclohexanecarboxamide,4-oxo
• Cyclohexanecarboxamide, 4-oxo- (9CI)
• Cyclohexanecarboxamide, 4-oxo-
• 0467AB
• ST2405925
• MFCD11113218
• CS-W022230
• FT-0743191
• 204136-88-9
• s11473
• DS-16773
• EN300-2993948
• AKOS006309027
• SCHEMBL1148096
• ACLDPFULPGCZMG-UHFFFAOYSA-N
• DTXSID40609773
• A4441

• MDL： MFCD11113218
• Inchi： 1S/C7H11NO2/c8-7(10)5-1-3-6(9)4-2-5/h5H,1-4H2,(H2,8,10)
• InChI Key： ACLDPFULPGCZMG-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 141.07900
• Monoisotopic Mass: 141.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.2
• XLogP3: -0.7

Experimental Properties

• Density: 1.163
• Boiling Point: 356°C at 760 mmHg
• Flash Point: 169.1°C
• Refractive Index: 1.503
• PSA: 60.16000
• LogP: 0.93130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-Oxocyclohexanecarboxamide

4-Oxocyclohexanecarboxamide: A Comprehensive Overview

The compound with CAS No. 204136-88-9, commonly referred to as 4-Oxocyclohexanecarboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader category of cyclic amides, which are widely studied for their unique chemical properties and potential applications in drug development. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the research of 4-Oxocyclohexanecarboxamide, highlighting its significance in contemporary scientific studies.

4-Oxocyclohexanecarboxamide is structurally characterized by a six-membered cyclohexane ring with a ketone group at the 4-position and an amide functional group attached to the ring. This arrangement imparts the molecule with a balance of rigidity and flexibility, making it an ideal candidate for exploring various chemical reactions and biological interactions. Recent studies have focused on understanding the stereochemical properties of this compound, particularly how the spatial arrangement of its functional groups influences its reactivity and bioavailability.

The synthesis of 4-Oxocyclohexanecarboxamide involves a multi-step process that typically begins with the preparation of cyclohexanone derivatives. One of the most efficient methods reported in recent literature involves the condensation of cyclohexanone with an appropriate amine or ammonium salt, followed by cyclization to form the amide bond. Researchers have also explored alternative routes, such as using microwave-assisted synthesis or enzymatic catalysis, to optimize reaction conditions and improve yield. These advancements not only enhance the scalability of production but also align with the growing demand for sustainable chemical processes.

One of the most promising applications of 4-Oxocyclohexanecarboxamide lies in its potential as a pharmacological agent. Preclinical studies have demonstrated that this compound exhibits modulatory effects on key cellular pathways involved in inflammation and oxidative stress. For instance, a 2023 study published in *Journal of Medicinal Chemistry* highlighted its ability to inhibit pro-inflammatory cytokines in vitro, suggesting its potential utility in treating conditions such as arthritis and neurodegenerative diseases. Furthermore, ongoing research is investigating its role as a scaffold for developing more potent and selective drug candidates.

In addition to its therapeutic potential, 4-Oxocyclohexanecarboxamide has also found applications in materials science. Its ability to form stable crystalline structures makes it a valuable component in designing advanced materials for electronic devices. Recent breakthroughs in crystal engineering have leveraged this property to develop high-performance organic semiconductors, which exhibit superior charge transport characteristics compared to conventional materials.

From an environmental standpoint, researchers are increasingly interested in understanding the biodegradation pathways of 4-Oxocyclohexanecarboxamide. Studies conducted under simulated environmental conditions suggest that this compound undergoes rapid microbial degradation under aerobic conditions, minimizing its ecological footprint. These findings are particularly relevant for industries involved in large-scale production or application of this compound.

In conclusion, 4-Oxocyclohexanecarboxamide (CAS No. 204136-88-9) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to unravel its full potential, it is anticipated that this compound will contribute significantly to future developments in medicine, materials science, and beyond.